Cas no 1089330-40-4 (2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol)
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDIN-2-YLAMINO)ETHANOL
- SBB099328
- 2-(6-Chloro-4-(trifluoromethyl)-pyridin-2-ylamino)ethanol
- 2-{[6-chloro-4-(trifluoromethyl)-2-pyridyl]amino}ethan-1-ol
- 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol
-
- MDL: MFCD11052357
- Inchi: 1S/C8H8ClF3N2O/c9-6-3-5(8(10,11)12)4-7(14-6)13-1-2-15/h3-4,15H,1-2H2,(H,13,14)
- InChI Key: AFDCSMWCEAIQGK-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CC(=N1)NCCO
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 203
- Topological Polar Surface Area: 45.2
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301875-1 g |
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol, 95%; . |
1089330-40-4 | 95% | 1 g |
€252.10 | 2023-07-20 | |
| abcr | AB301875-5 g |
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol, 95%; . |
1089330-40-4 | 95% | 5 g |
€811.00 | 2023-07-20 | |
| abcr | AB301875-1g |
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol, 95%; . |
1089330-40-4 | 95% | 1g |
€252.10 | 2025-02-16 | |
| abcr | AB301875-5g |
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol, 95%; . |
1089330-40-4 | 95% | 5g |
€811.00 | 2025-02-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1812753-1g |
2-(6-Chloro-4-(Trifluoromethyl)pyridin-2-ylamino)ethanol |
1089330-40-4 | 95% | 1g |
¥7366.00 | 2024-08-09 |
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol
Recent Advances in the Study of 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol (CAS: 1089330-40-4)
The compound 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol (CAS: 1089330-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and trifluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of research has been the optimization of synthetic routes for 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and reduces production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective functionalization of the pyridine ring. This advancement is critical for facilitating large-scale production and subsequent clinical trials.
Pharmacological evaluations have revealed that 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol exhibits potent inhibitory effects on specific kinase enzymes implicated in inflammatory and oncogenic pathways. In vitro studies demonstrated its ability to selectively target and inhibit the activity of kinases such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain cancers, where kinase dysregulation plays a central role.
Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target kinases, highlighting the importance of the trifluoromethyl group in enhancing binding affinity and selectivity. Such structural insights are invaluable for the design of next-generation derivatives with improved efficacy and reduced off-target effects.
In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's pharmacokinetic profile. Results indicate favorable oral bioavailability and metabolic stability, with a half-life that supports once-daily dosing in potential clinical applications. However, challenges such as potential drug-drug interactions and hepatic metabolism pathways require further investigation to ensure safety and efficacy in human trials.
Looking ahead, the research community is optimistic about the translational potential of 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future studies will likely focus on optimizing its therapeutic index, exploring combination therapies, and addressing any emerging resistance mechanisms.
In conclusion, 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol (CAS: 1089330-40-4) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting kinase-related diseases. Continued research and development efforts are expected to further elucidate its therapeutic applications and bring it closer to clinical realization.
1089330-40-4 (2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylamino)ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)